Cas no 1890913-59-3 (4-(1-acetylcyclopropyl)benzonitrile)

• Product Name: 4-(1-acetylcyclopropyl)benzonitrile
• CAS No: 1890913-59-3
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 6185804
• PubChem ID: 117047201
• Update Time: 2025-06-13

4-(1-acetylcyclopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1-acetylcyclopropyl)benzonitrile
• 1890913-59-3
• EN300-1817151

• Inchi： 1S/C12H11NO/c1-9(14)12(6-7-12)11-4-2-10(8-13)3-5-11/h2-5H,6-7H2,1H3
• InChI Key： NJZYCNDFNDSPCS-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC(C#N)=CC=2)CC1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.9Ų

Additional information on 4-(1-acetylcyclopropyl)benzonitrile

Comprehensive Overview of 4-(1-acetylcyclopropyl)benzonitrile (CAS No. 1890913-59-3): Properties, Applications, and Industry Insights

4-(1-acetylcyclopropyl)benzonitrile (CAS No. 1890913-59-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique cyclopropyl and benzonitrile structural motifs. This compound, often referred to by its systematic name or abbreviated as ACPB, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₁NO, and distinct functional groups make it valuable for designing bioactive molecules, particularly in drug discovery programs targeting kinase inhibitors and CNS-active agents.

The acetylcyclopropyl moiety in 4-(1-acetylcyclopropyl)benzonitrile contributes to its conformational rigidity, a feature highly sought after in medicinal chemistry to improve target selectivity. Recent studies highlight its potential in developing next-generation therapeutics for neurodegenerative diseases, aligning with the growing interest in precision medicine and small-molecule modulators. Researchers frequently search for "CAS 1890913-59-3 solubility" or "ACPB synthesis protocol," reflecting its practical relevance in laboratory settings.

From an industrial perspective, 4-(1-acetylcyclopropyl)benzonitrile is manufactured under stringent Good Manufacturing Practice (GMP) conditions to ensure purity >98%, as confirmed by HPLC and NMR analyses. Its stability under ambient storage conditions (recommended at 2–8°C in inert atmospheres) makes it suitable for global supply chains. Environmental considerations are addressed through green chemistry approaches in its production, minimizing waste generation—a key concern for ESG (Environmental, Social, and Governance)-focused enterprises.

The compound’s structure-activity relationship (SAR) has been explored in peer-reviewed journals, with particular focus on its hydrogen-bond acceptor capacity from the nitrile group. This property is crucial for interactions with biological targets, explaining its inclusion in high-throughput screening libraries. Patent databases reveal applications in crop protection formulations, where its derivatives exhibit herbicidal activity—addressing the agricultural sector’s demand for sustainable pest control solutions.

Analytical characterization of CAS 1890913-59-3 typically involves LC-MS for identity confirmation and Karl Fischer titration for moisture determination. These protocols ensure batch-to-batch consistency, critical for regulatory submissions in FDA or EMA filings. The compound’s logP value (~2.1) suggests favorable membrane permeability, a trending topic in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) optimization discussions.

Emerging applications include its use as a photoaffinity labeling probe in proteomics studies, leveraging the benzonitrile group’s UV reactivity. This aligns with the chemical biology community’s interest in target identification techniques. Safety data sheets emphasize standard organic compound handling procedures, with no significant ecological toxicity reported—a factor increasingly scrutinized in REACH compliance assessments.

Market intelligence indicates rising demand for 4-(1-acetylcyclopropyl)benzonitrile from contract research organizations (CROs) and academic institutions, particularly in North America and APAC regions. Suppliers often highlight its availability in both milligram-scale for research and kilogram quantities for process development, catering to diverse R&D phases. The compound’s IP (intellectual property) landscape shows active patent filings, suggesting commercial potential in orphan drug development pipelines.

Future directions may explore its chiral derivatives for asymmetric synthesis, responding to the pharmaceutical industry’s focus on enantiopure APIs. Computational chemistry studies predict additional binding modes for this scaffold, making it a candidate for virtual screening platforms—an area gaining traction with AI-driven drug discovery initiatives. These developments position CAS 1890913-59-3 as a compound of sustained scientific and industrial interest.